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Compound of Interest

Compound Name: Mordant Black PV

Cat. No.: B12385984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Mordant Black PV (C.I. Mordant Black 9; CAS No. 2052-25-7), an azo dye with applications in

various industrial and research settings. This document details available solubility data, outlines

experimental protocols for its determination, and presents logical workflows to guide

researchers in their experimental design.

Core Topic: Solubility of Mordant Black PV
Mordant Black PV is a complex organic dye whose solubility is a critical parameter for its

application in areas such as textile dyeing, manufacturing of inks and paints, and analytical

chemistry. Its solubility is influenced by factors including the solvent's polarity, temperature, and

the purity of the dye itself. Understanding the solubility of Mordant Black PV in different media

is essential for developing stable formulations, predicting its behavior in various systems, and

designing effective experimental protocols.

Data Presentation: Quantitative Solubility of Mordant
Black PV
The following table summarizes the available quantitative and qualitative solubility data for

Mordant Black PV in various solvents. It is important to note that solubility can be significantly

affected by the specific form and purity of the dye.
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Solvent Temperature Solubility (g/L) Observations Source(s)

Water 20 °C 48 Soluble [1]

25 °C (cold) 10 - 40

Soluble, forms a

bordeaux red

solution.

[2]

90 °C (hot) 180 - 250 [2]

Ethanol Ambient Not specified

Described as

"right amount

soluble".

[2][3]

Methanol Ambient Not specified

Azo dyes are

generally soluble

in methanol.

Acetone Ambient Not specified
Described as

"slightly soluble".

Dimethyl

Sulfoxide

(DMSO)

Ambient Not specified

A common

solvent for azo

dyes, often used

for preparing

stock solutions.

*Note: A range is provided for water solubility as a patent indicates that the solubility can be

improved from 10 g/L to 40 g/L in cold water and from 180 g/L to 250 g/L in hot water through

process modifications that enhance purity.

Experimental Protocols
For researchers requiring precise solubility values for their specific sample of Mordant Black
PV and experimental conditions, the following established methodologies are recommended.

Gravimetric Method for Solubility Determination
This method directly measures the mass of the solute that can dissolve in a specific volume of

solvent to form a saturated solution.
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Objective: To determine the saturation solubility of Mordant Black PV in a given solvent at a

specified temperature.

Materials:

Mordant Black PV powder

Selected solvent (e.g., water, ethanol, methanol, acetone, DMSO)

Analytical balance

Thermostatic shaker or magnetic stirrer with temperature control

Vials with airtight seals

Syringe and syringe filters (0.45 µm)

Pre-weighed, dry flasks

Drying oven or vacuum evaporator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Mordant Black PV powder to a series of vials.

Accurately add a known volume of the selected solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Filtration:

Cease agitation and allow the vials to stand undisturbed at the set temperature for at least

2 hours to allow undissolved solids to settle.
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Carefully withdraw a known volume of the supernatant using a syringe.

Immediately attach a 0.45 µm syringe filter and dispense the clear, saturated solution into

a pre-weighed, dry flask.

Solvent Evaporation and Mass Determination:

Evaporate the solvent from the flask using a drying oven at a temperature that will not

degrade the dye, or by using a vacuum evaporator.

Once all the solvent has been removed, cool the flask in a desiccator to room

temperature.

Weigh the flask containing the dried Mordant Black PV residue on an analytical balance.

Repeat the drying and weighing steps until a constant mass is achieved.

Calculation of Solubility:

Calculate the mass of the dissolved dye by subtracting the initial mass of the empty flask

from the final constant mass.

The solubility (S) is expressed in grams per liter (g/L) using the formula: S (g/L) = (Mass of

dried dye (g)) / (Volume of filtered solution (L))

UV-Vis Spectrophotometry Method for Solubility
Determination
This method relies on the Beer-Lambert law and is suitable for colored compounds like

Mordant Black PV. It involves creating a calibration curve to determine the concentration of a

saturated solution.

Objective: To determine the saturation solubility of Mordant Black PV using its absorbance

characteristics.

Materials:

Mordant Black PV powder

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12385984?utm_src=pdf-body
https://www.benchchem.com/product/b12385984?utm_src=pdf-body
https://www.benchchem.com/product/b12385984?utm_src=pdf-body
https://www.benchchem.com/product/b12385984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Selected solvent

UV-Vis spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Procedure:

Determination of Maximum Absorbance Wavelength (λmax):

Prepare a dilute, known concentration solution of Mordant Black PV in the chosen

solvent.

Scan the solution over a relevant wavelength range to determine the λmax, the

wavelength at which the dye exhibits the highest absorbance.

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of Mordant Black PV of a precisely known concentration.

Perform serial dilutions to create a series of standard solutions with decreasing

concentrations.

Measure the absorbance of each standard solution at the predetermined λmax, using the

pure solvent as a blank.

Plot a graph of absorbance versus concentration to generate a calibration curve. Perform

a linear regression to obtain the equation of the line and the R² value.

Preparation and Measurement of Saturated Solution:

Prepare a saturated solution of Mordant Black PV as described in the gravimetric method

(steps 1.1 to 1.3).

Filter the saturated solution using a 0.45 µm syringe filter.
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Accurately dilute a known volume of the filtered saturated solution with the solvent to bring

its absorbance into the linear range of the calibration curve. Record the dilution factor.

Measure the absorbance of the diluted saturated solution at the λmax.

Calculation of Solubility:

Use the equation from the calibration curve to calculate the concentration of the diluted

saturated solution from its absorbance.

Multiply this concentration by the dilution factor to determine the concentration of the

original saturated solution. This value represents the solubility of Mordant Black PV in the

chosen solvent at that temperature.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the logical workflow for determining the solubility of Mordant
Black PV using either the gravimetric or spectrophotometric method.
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Caption: Workflow for determining Mordant Black PV solubility.
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Logical Relationships in Solubility
This diagram illustrates the key factors influencing the solubility of a dye like Mordant Black
PV.

Solubility of Mordant Black PV

Solute Properties

Purity / Crystalline FormMolecular Structure
(Functional Groups)

Solvent Properties

Polarity Hydrogen Bonding Capacity

System Conditions

TemperaturepH (for aqueous solutions)

Click to download full resolution via product page

Caption: Factors influencing the solubility of Mordant Black PV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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